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Compound of Interest

Compound Name: N,2'-Dimethylformanilide

Cat. No.: B158422

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a concise overview of the available physical characteristics
of N,2'-Dimethylformanilide, with a primary focus on its melting point. It also outlines a
detailed, standard experimental protocol for melting point determination, a crucial technique for
the identification and purity assessment of solid organic compounds.

Introduction to N,2'-Dimethylformanilide

N,2'-Dimethylformanilide, also known as N-methyl-N-(o-tolyl)formamide, is an organic
compound with the chemical formula CoH11NO. Its purity and physical state are critical
parameters in research and development, particularly in synthetic chemistry and
pharmaceutical sciences. The melting point is a fundamental physical property used to
characterize a solid substance and to obtain a preliminary indication of its purity. Pure
crystalline compounds typically exhibit a sharp melting point range, whereas impurities tend to
depress and broaden this range.

Physical Characteristics of N,2'-Dimethylformanilide

While a specific experimentally determined melting point for N,2'-Dimethylformanilide is not
readily available in the reviewed scientific literature and chemical databases, other key physical
properties have been documented. A safety data sheet for N,2'-Dimethylformanilide states
that data for the melting point/freezing point is not available[1].
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The available physical data is summarized in the table below:

Physical Property Value Source
CAS Number 131840-54-5 [2][3]
Molecular Formula CoH11NO [2]
Molecular Weight 149.19 g/mol [2]
Boiling Point 206 °C [2][3]
Density 1.057 + 0.06 g/cm? (Predicted) [2]
Refractive Index 1.5370 - 1.5410 [2]
Melting Point No data available [1]

Experimental Protocol: Melting Point Determination

The following is a generalized, standard procedure for determining the melting point of a solid
organic compound using a capillary-based method. This technique is widely applicable and can
be used to determine the melting point of N,2'-Dimethylformanilide.

Objective: To determine the temperature range over which the solid sample transitions to a
liquid.

Materials and Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)

o Thermometer (calibrated)

o Sample of the organic solid (must be dry and finely powdered)
o Mortar and pestle (if the sample is not a fine powder)

e Spatula
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Procedure:
e Sample Preparation:
o Ensure the sample is completely dry.

o If the sample consists of coarse crystals, gently grind it into a fine powder using a mortar
and pestle. This ensures uniform packing and efficient heat transfer.

o Capillary Tube Packing:

o Press the open end of a capillary tube into the powdered sample. A small amount of the
solid will be forced into the tube.

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
o The packed sample should have a height of 1-2 mm.

e Apparatus Setup:
o Place the packed capillary tube into the sample holder of the melting point apparatus.

o Ensure the thermometer is correctly positioned so that the bulb is aligned with the sample
in the capillary tube.

e Melting Point Measurement:

o Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an
approximate melting point. This value will guide a more precise measurement. Allow the
apparatus to cool before proceeding.

o Accurate Determination: Begin heating the apparatus at a slow, steady rate (approximately
1-2 °C per minute) as the temperature approaches the expected melting point.

o Observe the sample closely through the magnifying lens.

o Record the temperature (T1) at which the first drop of liquid appears.
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o Continue heating at the same slow rate and record the temperature (T2) at which the
entire sample has completely melted into a clear liquid.

e Reporting:
o The melting point is reported as a range from T1 to Ta.

o For a pure compound, this range is typically narrow (0.5-1.0 °C). A broad melting range
often indicates the presence of impurities.

Workflow for Melting Point Determination

The logical flow of the experimental protocol for determining the melting point of a solid organic
compound is illustrated below.
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Caption: A flowchart of the general procedure for determining the melting point of a solid
organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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